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Compound of Interest

Compound Name: Sodium selenite

CAS No.:
10102-18-8(disodiumsalt); 7782-

82-3(monosodiumsalt)

Cat. No.: B7821755

Get Quote

Part 1: Executive Safety Summary
Sodium Selenite (

) is not merely a "heavy metal waste"; it is an acutely toxic compound with high bioavailability.
Unlike elemental selenium, the selenite ion (

) is water-soluble and easily absorbed by biological systems, posing immediate risks to
neurological and hepatic function.[1]

Critical Regulatory Status (US RCRA):

Waste Code:D010 (Selenium).

Regulatory Threshold: 1.0 mg/L (TCLP).

Acute Toxicity: While not explicitly P-listed by CAS #10102-18-8 in all jurisdictions, it exhibits

extreme toxicity comparable to P-listed substances.[1] It must be managed with zero-

tolerance for environmental release.[2][3]
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Part 2: Strategic Safety Framework
Effective management requires understanding the Chemical State. Your goal is to prevent the

release of the soluble

ion.

Physical & Chemical Hazard Profile
Property Data Operational Implication

CAS Number 10102-18-8
Unique identifier for waste

manifests.

Solubility
Highly Soluble (

g/L)

High Risk: Spills spread rapidly

in humidity/water.

IDLH (NIOSH) 1 mg Lethal Risk: Dust inhalation is

the primary acute vector.

LD50 (Oral, Rat) 7 mg/kg
Extreme Toxicity: Ingestion of

trace amounts is fatal.[1]

Reactivity Strong Oxidizer
Incompatible with strong acids

and reducing agents.

Part 3: Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient. The following PPE is non-negotiable for handling pure

powder or high-concentration stock solutions.
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PPE Category Specification Rationale

Respiratory N100 / P100 or PAPR

Standard N95 offers

insufficient protection against

toxic particulates of this

potency.

Dermal Double Nitrile (0.11mm min)

Change outer gloves

immediately upon

contamination. Breakthrough

time >480 min.

Ocular Chemical Goggles

Safety glasses do not seal

against airborne dust

migration.

Engineering
Class II Biosafety Cabinet or

Fume Hood

NEVER weigh dry powder on

an open bench.

Part 4: Disposal Workflows
Workflow A: Commercial Lab Packing (Recommended)
Best for: Expired stock, pure powder, and high-concentration waste.[1]

Segregation: Isolate Sodium Selenite from acids and organic solvents.

Containerization: Use a wide-mouth HDPE jar. Glass is acceptable but poses a breakage

risk.

Labeling:

Primary Label: "HAZARDOUS WASTE - SODIUM SELENITE."

Hazard Codes: "Toxic," "Oxidizer."[1]

RCRA Code: D010.

Storage: Store in a secondary containment tray within a locked poison cabinet until pickup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b7821755/docs?utm_src=pdf-body#operational-guide-sodium-selenite-disposal-and-safety-protocols
https://www.benchchem.com/product/b7821755/docs?utm_src=pdf-body#operational-guide-sodium-selenite-disposal-and-safety-protocols
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow B: In-Lab Chemical Stabilization (Expert Protocol)
Best for: Reducing toxicity of liquid waste streams prior to pickup, or stabilizing spills.

Mechanism:[1] Reduction of soluble Selenite (

) to insoluble Elemental Selenium (

).

Reagents Required:

Ascorbic Acid (Vitamin C) - Green Chemistry approach

1M Hydrochloric Acid (HCl)[4][5]

Protocol:

Acidification: Adjust the pH of the waste solution to pH < 2 using 1M HCl. Reason: Reduction

kinetics are favorable in acidic media.

Reduction: Add excess Ascorbic Acid to the solution.

Ratio: Approx. 3:1 molar ratio (Ascorbic Acid : Selenite).

Reaction: Stir gently at room temperature (or mild heat

to accelerate).

Observation: Solution will turn from clear/white to brick red. This red precipitate is

elemental Selenium (

).

Separation: Filter the solution.

Solid (Red): Collect as solid hazardous waste (D010). It is now less bioavailable but still

regulated.

Filtrate (Liquid): Test for residual Selenium. If <1 ppm, consult local EHS for drain

approval.[1] If unsure, dispose of filtrate as hazardous waste.
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Expert Insight: We prioritize Ascorbic Acid over Sodium Borohydride (

) to avoid generating toxic Hydrogen Selenide (

) gas, which can occur with strong reducing agents.[1]

Part 5: Visualized Workflows
Diagram 1: Disposal Decision Matrix
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Caption: Decision tree for selecting the safest disposal pathway based on waste state and

concentration.

Diagram 2: Chemical Stabilization Pathway
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Caption: The chemical reduction of soluble Selenite to insoluble Elemental Selenium using

Vitamin C.

Part 6: Emergency Spill Response
Do NOT attempt to sweep dry powder. This generates lethal dust.

Evacuate: Clear the immediate area (15 ft radius).

PPE Up: Don N100 respirator and double gloves.

Wet Method: Cover the spill with a paper towel dampened with water (or 1M Sodium

Thiosulfate for neutralization).

Wipe: Gently wipe up the powder, keeping it wet to suppress dust.[1]

Disposal: Place towels and gloves into a hazardous waste bag. Label as "Debris

contaminated with Sodium Selenite."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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